Cas no 471294-07-2 (1-2-(adamantan-1-yl)ethoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride)

• Product Name: 1-2-(adamantan-1-yl)ethoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride
• CAS No: 471294-07-2
• MF: C₂₅H₃₈ClFN₂O₂
• MW: 453.032829761505
• CID: 5804989
• PubChem ID: 2856134
• Update Time: 2025-06-11

1-2-(adamantan-1-yl)ethoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-((3r,5r,7r)-adamantan-1-yl)ethoxy)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride
• F0719-0079
• AKOS024274295
• 1-[2-(1-adamantyl)ethoxy]-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
• 1-(2-Adamantanylethoxy)-3-[4-(4-fluorophenyl)piperazinyl]propan-2-ol, chloride, chloride
• 1-[2-(ADAMANTAN-1-YL)ETHOXY]-3-[4-(4-FLUOROPHENYL)PIPERAZIN-1-YL]PROPAN-2-OL DIHYDROCHLORIDE
• 471294-07-2
• 1-2-(adamantan-1-yl)ethoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride

• Inchi： 1S/C25H37FN2O2.ClH/c26-22-1-3-23(4-2-22)28-8-6-27(7-9-28)17-24(29)18-30-10-5-25-14-19-11-20(15-25)13-21(12-19)16-25;/h1-4,19-21,24,29H,5-18H2;1H
• InChI Key： IXDXDJVSYJTLMD-UHFFFAOYSA-N
• SMILES： C(C12CC3CC(CC(C3)C1)C2)COCC(O)CN1CCN(C2C=CC(F)=CC=2)CC1.Cl

Computed Properties

• Exact Mass: 488.2372620g/mol
• Monoisotopic Mass: 488.2372620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 516
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-2-(adamantan-1-yl)ethoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride

Introduction to 1-2-(adamantan-1-yl)ethoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS No. 471294-07-2)

The compound 1-2-(adamantan-1-yl)ethoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride, identified by its CAS number 471294-07-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of an adamantan-1-yl moiety and a piperazine ring system enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of adamantane derivatives in enhancing drug stability and bioavailability. The rigid structure of the adamantan-1-yl group provides resistance to metabolic degradation, which is a critical factor in drug design. This characteristic, combined with the lipophilic nature of the compound, makes it an attractive scaffold for developing novel therapeutic agents. The piperazine moiety further contributes to its pharmacological activity by interacting with various biological targets, including neurotransmitter receptors.

The fluorophenyl substituent at the 3,4-position of the piperazine ring adds another layer of complexity to the molecule. Fluoroalkyl groups are well-known for their ability to modulate metabolic pathways and enhance binding affinity. In particular, the 4-fluorophenyl group has been extensively studied for its role in improving pharmacokinetic properties. This modification can lead to increased receptor selectivity and reduced side effects, making the compound a valuable asset in drug discovery efforts.

Current research in medicinal chemistry is increasingly focused on developing molecules that exhibit high selectivity and low toxicity. The structural features of 1-2-(adamantan-1-yl)ethoxy-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride align well with these objectives. The combination of the adamantan-1-yl, piperazine, and fluorophenyl groups creates a multifunctional scaffold that can interact with multiple targets while maintaining structural integrity. This versatility makes it a promising candidate for treating a range of disorders, including neurological and psychiatric conditions.

In vitro studies have demonstrated the compound's potential as an intermediate in the synthesis of more complex pharmaceuticals. Its ability to undergo further functionalization allows chemists to explore diverse chemical modifications, leading to novel drug candidates with improved efficacy and safety profiles. The dihydrochloride salt form enhances solubility and stability, making it easier to handle in laboratory settings and facilitating its use in preclinical studies.

The field of drug development is rapidly evolving, with an emphasis on precision medicine and targeted therapies. The unique structural attributes of 1-(adamantan-l)-yloxy)-3-(4-fluorophenyl)piperazin-l-propanol dihydrochloride (CAS No. 471294072) position it as a key player in this emerging landscape. By leveraging advanced synthetic techniques and computational modeling, researchers can optimize its pharmacological properties further. This approach not only accelerates the discovery process but also reduces the time and cost associated with bringing new drugs to market.

The integration of computational methods into drug design has revolutionized how compounds are screened and optimized. Algorithms that predict molecular interactions can identify potential candidates much faster than traditional experimental methods. The structural complexity of 471294072 dihydrochloride makes it an ideal candidate for such computational studies, which can provide insights into its mechanism of action and potential side effects.

Future research directions may explore its role in treating neurological disorders, where modulation of neurotransmitter systems is crucial. The compound's ability to interact with both central and peripheral nervous system receptors suggests broad therapeutic applications. Additionally, its stability under various conditions makes it suitable for long-term storage and transport, which is essential for clinical trials and commercialization.

In conclusion, 471294072 hydrochloride represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for researchers seeking to develop novel therapeutics. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing complex diseases.